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Compound of Interest

Compound Name: 4-Hydroxyphenethyl acrylate

Cat. No.: B15222305

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves as a comprehensive resource on the chemical and physical
properties of 4-Hydroxyphenethyl Acrylate. Due to a notable scarcity of consolidated data for
this specific compound in publicly available scientific literature, this document synthesizes
information from analogous acrylate compounds and precursors to provide a predictive
overview. This guide presents available quantitative data in structured tables, outlines a
putative synthesis protocol, and explores potential biological activities through related signaling
pathways. All diagrams are rendered using the DOT language for clarity and reproducibility.

Chemical and Physical Properties

Direct experimental data for 4-Hydroxyphenethyl Acrylate is not readily available. Therefore,
the following table summarizes the properties of structurally similar compounds to provide
estimated values and context.

Table 1: Comparative Physical and Chemical Properties of Related Acrylate Esters
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Methyl 3-(4- 4-(2-
4-Hydroxybutyl
Property hydroxyphenyl)acr Falan Methoxyethyl)phen
crylate
ylate[1] J ol[2]
Molecular Formula C10H1003 C7H1203]3] CoH1202[2]

Molecular Weight 178.19 g/mol [1] 144.17 g/mol [4] 152.19 g/mol [2]
Melting Point 144-145 °CJ[1] <-80 °C[5] 41.0 to 45.0 °C[2]
Boiling Point Not available 236 °CI[5] 125 °C at 3 mmHg|[2]
_ _ 1.039 g/cm3 at 25 ]

Density Not available Not available

°C[5]
Refractive Index Not available 1.454 at 20 °C[5] Not available

White or Colorless to

Clear, colorless to Almost white or

Appearance Not specified slightly yellowish Almost colorless

liquid[5]

powder to lump to

clear liquid[2]

Synthesis of 4-Hydroxyphenethyl Acrylate

A definitive, peer-reviewed experimental protocol for the synthesis of 4-Hydroxyphenethyl
Acrylate is not explicitly detailed in the available literature. However, based on standard
esterification methods for acrylates, a plausible synthetic route would involve the reaction of 4-
hydroxyphenethyl alcohol (also known as Tyrosol) with acryloyl chloride or acrylic acid.

Putative Experimental Protocol: Esterification of 4-
Hydroxyphenethyl Alcohol

This protocol is a generalized procedure based on common organic synthesis techniques for
similar compounds.

Materials:

» 4-Hydroxyphenethyl alcohol
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» Acryloyl chloride or Acrylic acid

e Anhydrous dichloromethane (DCM) or a similar aprotic solvent

o Triethylamine (TEA) or another suitable base

e Hydroquinone (as a polymerization inhibitor)

e Anhydrous magnesium sulfate or sodium sulfate

e Saturated sodium bicarbonate solution

e Brine

Procedure:

» Dissolve 4-hydroxyphenethyl alcohol and a small amount of hydroquinone in anhydrous
DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

e Cool the mixture in an ice bath (0 °C).

¢ Slowly add triethylamine to the stirred solution.

e Add acryloyl chloride dropwise to the reaction mixture. If using acrylic acid, a coupling agent
such as dicyclohexylcarbodiimide (DCC) would be required.

 Allow the reaction to stir at 0 °C for one hour and then warm to room temperature, stirring
overnight.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

o Separate the organic layer and wash sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by column chromatography on silica gel.
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Spectroscopic Characterization

While specific spectra for 4-Hydroxyphenethyl Acrylate are not available, the expected
spectroscopic data can be inferred from the analysis of related structures.

'H NMR: Expected signals would include aromatic protons from the phenyl ring, triplets for
the two methylene groups of the phenethyl moiety, and characteristic signals for the vinyl
protons of the acrylate group.

e 13C NMR: Peaks corresponding to the aromatic carbons, the two aliphatic carbons of the
phenethyl group, the carbonyl carbon of the ester, and the two olefinic carbons of the
acrylate would be anticipated.

e FTIR: Characteristic absorption bands would be expected for the O-H stretch of the phenol,
C=0 stretch of the ester, C=C stretch of the acrylate, and aromatic C-H and C=C stretches.

e Mass Spectrometry: The molecular ion peak corresponding to the exact mass of 4-
Hydroxyphenethyl Acrylate (C11H1203) would be observed.

Potential Biological Signhaling Pathways

The biological activity of 4-Hydroxyphenethyl Acrylate has not been directly investigated.
However, compounds containing phenol and acrylate moieties are known to interact with
various biological pathways. For instance, chalcones, which share structural similarities, have
been shown to modulate inflammatory pathways by inhibiting the activation of nuclear factor
kappa-B (NF-kB) and reducing the production of pro-inflammatory cytokines such as IL-6 and
TNF-a. They can also interfere with MAPK and PI3K/Akt signaling pathways[6]. Furthermore,
plant-derived bioactive compounds are known to interfere with signaling pathways like
PI3K/Akt, NF-kB, and TGFpB[7].

Given that 4-hydroxyphenethyl alcohol (tyrosol) is a known antioxidant, its acrylate derivative
may possess anti-inflammatory and antioxidant properties, potentially through the modulation
of these pathways.
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Caption: Putative signaling pathways modulated by 4-Hydroxyphenethyl Acrylate.

Experimental Workflows

The following diagram illustrates a general workflow for the synthesis and characterization of 4-
Hydroxyphenethyl Acrylate.
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Caption: General workflow for synthesis and characterization.

Conclusion
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While direct experimental data for 4-Hydroxyphenethyl Acrylate remains elusive, this guide
provides a foundational understanding based on the properties and reactions of analogous
compounds. The provided information on synthesis, characterization, and potential biological
activity is intended to guide future research and development efforts. Further experimental
validation is necessary to establish a definitive profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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